Cas no 1889290-54-3 ((R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione)
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione
- D76335
- (R)-5-Bromo-2,3-dihydrospiro[imidazolidine-4,1-indene]-2,5-dione
- WS-00010
- (3R)-6-bromospiro[1,2-dihydroindene-3,5'-imidazolidine]-2',4'-dione
- CS-0103000
- 1889290-54-3
- (5R)-5'-bromospiro[imidazolidine-5,1'-indane]-2,4-dione
- MFCD32671476
- SCHEMBL17606047
-
- Inchi: 1S/C11H9BrN2O2/c12-7-1-2-8-6(5-7)3-4-11(8)9(15)13-10(16)14-11/h1-2,5H,3-4H2,(H2,13,14,15,16)/t11-/m1/s1
- InChI Key: VSAYNERGILLODM-LLVKDONJSA-N
- SMILES: BrC1C=CC2=C(C=1)CC[C@@]12C(NC(N1)=O)=O
Computed Properties
- Exact Mass: 279.98474 g/mol
- Monoisotopic Mass: 279.98474 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.2
- Molecular Weight: 281.10
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM427673-100mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 95%+ | 100mg |
$1354 | 2023-03-07 | |
| Chemenu | CM427673-250mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 95%+ | 250mg |
$2212 | 2022-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1173640-100mg |
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 100mg |
¥11880 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1266424-100mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 100mg |
$105 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1266424-100mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 100mg |
$105 | 2025-03-03 | |
| Aaron | AR01KZR4-100mg |
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 100mg |
$50.00 | 2025-02-11 | |
| 1PlusChem | 1P01KZIS-25mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 25mg |
$96.00 | 2024-06-17 | |
| 1PlusChem | 1P01KZIS-50mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 50mg |
$102.00 | 2024-06-17 | |
| 1PlusChem | 1P01KZIS-100mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 100mg |
$105.00 | 2024-06-17 | |
| A2B Chem LLC | BA57972-25mg |
(R)-5'-bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione |
1889290-54-3 | 97% | 25mg |
$115.00 | 2024-04-20 |
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione
Introduction to (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione (CAS No. 1889290-54-3)
(R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione, CAS No. 1889290-54-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a unique class of spirocyclic molecules, characterized by its intricate structural framework and functional groups that make it a promising candidate for various biochemical applications.
The molecular structure of (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione consists of a spirocyclic core formed by the fusion of an imidazolidine ring with an indene moiety. The presence of a bromo substituent at the 5' position and the dihydro functionality at the 2',3' positions contribute to its distinct chemical properties and reactivity. This structural arrangement not only imparts unique electronic and steric characteristics but also opens up diverse possibilities for further chemical modifications and derivatization.
In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in drug discovery and development. The spirocyclic core in (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione offers a rigid scaffold that can be exploited to design molecules with enhanced binding affinity and selectivity towards biological targets. The bromo group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity.
One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The unique structural features of (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione have been explored in several cutting-edge research studies aimed at identifying new leads for treating various diseases. For instance, studies have shown that spirocyclic imidazolidines can interact with biological macromolecules in ways that are distinct from traditional pharmacophores, leading to innovative drug designs.
The stereochemistry of (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione, specifically the (R) configuration at the chiral center, plays a crucial role in determining its biological activity. The (R) configuration is often preferred in drug candidates due to its ability to form more stable and specific interactions with biological targets. This has led to numerous research efforts focused on developing methods for the efficient synthesis and stereocontrolled preparation of this compound.
Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for the preparation of (R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The use of transition metal catalysis has been particularly effective in facilitating key bond-forming steps, leading to more streamlined synthetic pathways.
The pharmacological potential of (R)-5'-Bromo-2',3 '-dihydrospiro[imidazolidine -4 ,1' - indene ] - 2 ,5 - dione has been investigated in various preclinical studies. These studies have highlighted its ability to modulate multiple biological pathways, making it a promising candidate for treating a range of diseases. For example, research has shown that this compound can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to interact with specific protein targets has raised interest in its potential as an antimicrobial agent.
The development of novel synthetic methodologies for spirocyclic compounds like (R)-5 '-Bromo - 2 ',3 '- dihydrospiro [ imidazolidine -4 ,1' - indene ] - 2 ,5 - dione is an ongoing area of research with significant implications for drug discovery. Advances in this field not only facilitate the production of these compounds but also enable the exploration of new chemical space for designing innovative therapeutics. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process by allowing rapid evaluation of large libraries of spirocyclic derivatives.
In conclusion, (R)-5 '-Bromo - 2 ',3 '- dihydrospiro [ imidazolidine -4 ,1' - indene ] - 2 ,5 - dione (CAS No. 1889290-54-3) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features, stereochemical configuration, and functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly important role in the development of next-generation drugs.
1889290-54-3 ((R)-5'-Bromo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)